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Compound of Interest

Compound Name: Cyclobutylboronic acid

Cat. No.: B1355232 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

cyclobutylboronic acid (CAS No. 849052-26-2). The following sections detail the compound's

hazard profile, proper handling and storage procedures, emergency response measures, and

physical and chemical properties to ensure its safe and effective use in research and

development settings.

Hazard Identification and Classification
Cyclobutylboronic acid is classified as a hazardous substance. The following table

summarizes its GHS classification.

GHS Classification Hazard Statement

Skin Irritation (Category 2) H315: Causes skin irritation

Eye Irritation (Category 2A) H319: Causes serious eye irritation

Specific target organ toxicity — Single exposure

(Category 3), Respiratory system
H335: May cause respiratory irritation

Signal Word: Warning

Hazard Pictogram:
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Physical and Chemical Properties
A summary of the key physical and chemical properties of cyclobutylboronic acid is provided

below.

Property Value Reference

Molecular Formula C₄H₉BO₂ [1][2]

Molecular Weight 99.92 g/mol [2]

Appearance Solid [3]

Melting Point 118-123 °C [3]

Storage Temperature 2-8°C [3]

SMILES OB(C1CCC1)O [2]

InChI Key
MIUALDDWOKMYDA-

UHFFFAOYSA-N
[1]

Safe Handling and Storage
Proper handling and storage are crucial to minimize the risks associated with

cyclobutylboronic acid.

Handling:

Avoid contact with skin and eyes.[4]

Avoid formation of dust and aerosols.[4]

Use in a well-ventilated area.[4][5]

Wear appropriate personal protective equipment (PPE).[4][6]

Do not eat, drink, or smoke when using this product.[5]
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Wash hands thoroughly after handling.[5]

Storage:

Store in a tightly closed container.[5][6]

Keep in a dry and well-ventilated place.[5][6]

Store at 2-8°C.[3][4]

Store under an inert atmosphere.[4][6]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling

cyclobutylboronic acid.

Personal Protective Equipment (PPE)

Eye Protection
(Safety glasses with side-shields or goggles)

Hand Protection
(Chemical-resistant gloves)

Respiratory Protection
(NIOSH approved respirator for dusts)

Protective Clothing
(Lab coat)

Researcher/Scientist Handling
Cyclobutylboronic Acid

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling cyclobutylboronic acid.

First Aid Measures
In case of exposure, follow these first aid measures and seek medical attention.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-W000955/Cyclopentylboronic-acid-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W000955/Cyclopentylboronic-acid-SDS-MedChemExpress.pdf
https://www.fishersci.be/store/msds?partNumber=10747105&countryCode=BE&language=en
https://file.medchemexpress.com/batch_PDF/HY-W000955/Cyclopentylboronic-acid-SDS-MedChemExpress.pdf
https://www.fishersci.be/store/msds?partNumber=10747105&countryCode=BE&language=en
https://www.sigmaaldrich.com/SG/en/product/aldrich/646598
https://www.angenechemical.com/sds/845797-74-2.pdf
https://www.angenechemical.com/sds/845797-74-2.pdf
https://www.fishersci.be/store/msds?partNumber=10747105&countryCode=BE&language=en
https://www.benchchem.com/product/b1355232?utm_src=pdf-body
https://www.benchchem.com/product/b1355232?utm_src=pdf-body-img
https://www.benchchem.com/product/b1355232?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1355232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[4]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[4]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[4]

Ingestion

Rinse mouth with water. Never give anything by

mouth to an unconscious person. Consult a

physician.[4]

Emergency Response: Spills and Leaks
A systematic approach is necessary to safely manage spills of cyclobutylboronic acid.
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Spill of
Cyclobutylboronic Acid

Evacuate unnecessary personnel

Ensure adequate ventilation

Wear appropriate PPE

Contain the spill
(Use inert absorbent material)

Collect spilled material
(Use non-sparking tools)

Dispose of waste in a sealed container
according to regulations

Decontaminate the spill area

Spill Cleaned

Click to download full resolution via product page

Caption: Workflow for responding to a cyclobutylboronic acid spill.
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Stability and Reactivity
Understanding the stability and reactivity of cyclobutylboronic acid is essential for safe

storage and handling.

Chemical Stability: Stable under recommended storage conditions.[6] It may be hygroscopic.

[6]

Conditions to Avoid: Incompatible products, excess heat, and exposure to moist air or water.

[6]

Incompatible Materials: Strong oxidizing agents.[6]

Hazardous Decomposition Products: Carbon monoxide (CO), Carbon dioxide (CO₂), and

oxides of boron.[6]

Toxicological Information
The toxicological properties of cyclobutylboronic acid have not been fully investigated.[4] The

available data indicates that it is harmful if swallowed and causes skin, eye, and respiratory

irritation.[1][4] No components of this product at levels greater than or equal to 0.1% are

identified as probable, possible or confirmed human carcinogens by IARC, ACGIH, or NTP.[4]

Experimental Protocols
The GHS classifications and hazard statements provided in this guide are based on data from

supplier safety data sheets.[1][4] The specific experimental methodologies used to derive this

data are not detailed in the publicly available literature. For detailed toxicological studies,

researchers should consult specialized toxicological databases or conduct their own

assessments.

Disclaimer: This document is intended as a guide and is not a substitute for a comprehensive

risk assessment. Always refer to the most current Safety Data Sheet (SDS) for

cyclobutylboronic acid before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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